Cas no 1005304-29-9 (2-{5-ethoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}-N-(4-methoxyphenyl)acetamide)

• Product Name: 2-{5-ethoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}-N-(4-methoxyphenyl)acetamide
• CAS No: 1005304-29-9
• MF: C₁₉H₂₀N₄O₅
• MW: 384.385904312134
• CID: 5748370
• PubChem ID: 18567399
• Update Time: 2025-06-03

2-{5-ethoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}-N-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS021644591
• F2094-0892
• 1005304-29-9
• 2-(5-ethoxy-1-methyl-2,4-dioxopyrido[2,3-d]pyrimidin-3-yl)-N-(4-methoxyphenyl)acetamide
• 2-(5-ethoxy-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N-(4-methoxyphenyl)acetamide
• 2-{5-ethoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}-N-(4-methoxyphenyl)acetamide

• Inchi： 1S/C19H20N4O5/c1-4-28-14-9-10-20-17-16(14)18(25)23(19(26)22(17)2)11-15(24)21-12-5-7-13(27-3)8-6-12/h5-10H,4,11H2,1-3H3,(H,21,24)
• InChI Key： KWROOEZAPKSORI-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CN=C2C=1C(N(CC(NC1C=CC(=CC=1)OC)=O)C(N2C)=O)=O

Computed Properties

• Exact Mass: 384.14336975g/mol
• Monoisotopic Mass: 384.14336975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[2,3-d]pyrimidines

Additional information on 2-{5-ethoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}-N-(4-methoxyphenyl)acetamide

Compound CAS No. 1005304-29-9: A Comprehensive Overview

The compound with CAS No. 1005304-29-9, known as 2-{5-ethoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}-N-(4-methoxyphenyl)acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrido[2,3-d]pyrimidine derivatives, which are known for their potential in drug discovery due to their unique structural features and bioactivity profiles.

Recent studies have highlighted the biochemical properties of this compound, particularly its ability to modulate key cellular pathways associated with various diseases. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain kinases, making it a promising candidate for the development of targeted therapies. The ethoxy and methoxy substituents present in its structure contribute significantly to its pharmacokinetic profile, enhancing its solubility and bioavailability.

The synthesis of N-(4-methoxyphenyl)acetamide derivatives has been optimized through various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have not only improved the yield but also enabled the exploration of structural analogs with enhanced biological activity. The integration of computational chemistry tools has further facilitated the understanding of the compound's molecular interactions with biological targets, providing insights into its mechanism of action.

In terms of applications, this compound has shown potential in anticancer therapy due to its ability to induce apoptosis in cancer cells while sparing normal cells. Preclinical studies have demonstrated its efficacy in inhibiting tumor growth in animal models, suggesting a promising translational potential. Additionally, its selective targeting of specific signaling pathways makes it a valuable tool for studying disease mechanisms and developing personalized treatment strategies.

From an environmental perspective, the compound's ecotoxicological profile has been evaluated to ensure minimal impact on non-target organisms. Studies indicate that it degrades efficiently under aerobic conditions, reducing the risk of bioaccumulation in aquatic ecosystems. This aligns with current regulatory standards for sustainable chemical development.

Looking ahead, ongoing research is focused on further refining the compound's properties to enhance its therapeutic index. Collaborative efforts between academia and industry are expected to accelerate its progression from the laboratory to clinical trials. The integration of artificial intelligence in drug design is also being explored to predict optimal dosing regimens and identify potential drug-drug interactions.

In conclusion, CAS No. 1005304-29-9 represents a cutting-edge advancement in medicinal chemistry. Its unique structure, coupled with advanced synthetic techniques and comprehensive biological evaluation, positions it as a leading candidate for innovative therapeutic solutions. As research continues to unfold, this compound holds immense promise for addressing unmet medical needs and advancing personalized medicine.